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Compound of Interest

Compound Name: Strontium chromate

Cat. No.: B1219968 Get Quote

Strontium chromate, a powerful oxidizing agent and a known human carcinogen, necessitates

stringent safety protocols in a laboratory setting.[1] This guide provides essential, immediate,

and procedural information for researchers, scientists, and drug development professionals to

ensure the safe handling, storage, and disposal of strontium chromate, thereby minimizing

exposure risks and ensuring a secure research environment.

Immediate Safety and Personal Protective Equipment
(PPE)
When handling strontium chromate, a comprehensive array of personal protective equipment

is mandatory to prevent contact, inhalation, and ingestion. The required PPE varies based on

the scale of the operation.

Table 1: Personal Protective Equipment for Strontium Chromate
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Situation Required PPE
Specifications &

Recommendations

Routine Laboratory Use Eye Protection

Splash-proof or dust-resistant

safety goggles and a

faceshield.[2]

Hand Protection

Chemically resistant gloves.

The specific material should be

chosen based on the duration

of exposure and the specific

laboratory process.[3]

Respiratory Protection

An approved/certified dust

respirator is essential. A

minimum of a type FFP2 (EN

149) respirator is

recommended.[2] Use in a

well-ventilated area, preferably

within a chemical fume hood.

[3]

Protective Clothing

A lab coat is required. For

procedures with a higher risk

of contamination, impervious

clothing should be worn.[2]

Large Spill or Uncontrolled

Release
Eye Protection

Splash goggles and a full-face

shield.[4]

Hand Protection
Heavy-duty, chemically

resistant gloves.[4]

Respiratory Protection

A self-contained breathing

apparatus (SCBA) is

necessary to prevent

inhalation of high

concentrations of dust.[1][4]

Protective Clothing A full chemical protection suit

and boots are required to
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prevent any skin contact.[1][4]

Exposure Limits
It is critical to maintain airborne concentrations of strontium chromate below established

occupational exposure limits. Engineering controls such as fume hoods and local exhaust

ventilation should be the primary means of controlling exposure.[4]

Table 2: Occupational Exposure Limits for Strontium Chromate

Organization Limit Type Value

ACGIH
TLV-TWA (as Cr(VI), inhalable

fraction)
0.0002 mg/m³[1]

ACGIH
TLV-STEL (as Cr(VI), inhalable

fraction)
0.0005 mg/m³[1]

EU-OEL TWA (as Cr) 0.1 mg/m³[1]

NIOSH IDLH (as Cr(VI)) 15 mg/m³[5]

TLV-TWA: Threshold Limit Value - Time-Weighted Average TLV-STEL: Threshold Limit Value -

Short-Term Exposure Limit EU-OEL: European Union Occupational Exposure Limit IDLH:

Immediately Dangerous to Life or Health

Operational Plan: A Step-by-Step Guide to Safe
Handling
Following a systematic procedure is crucial for minimizing the risks associated with strontium
chromate.

Preparation and Engineering Controls
Work Area: Designate a specific area for handling strontium chromate. This area should be

equipped with a chemical fume hood or a Class I, Type B, biological safety hood.[3]

Ventilation: Ensure adequate local exhaust ventilation at the site of chemical release.[3]
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Emergency Equipment: An eyewash station and an emergency shower must be readily

accessible in the immediate work area.[3]

Gather Materials: Before starting, ensure all necessary PPE is clean, available, and properly

fitted.[3] Have appropriate spill cleanup materials readily available.

Handling Procedures
Avoid Dust: Handle strontium chromate in a manner that avoids the formation of dust and

aerosols.[1] If possible, moisten the powder to prevent it from becoming airborne.[1]

Personal Hygiene: Do not eat, drink, or smoke in areas where strontium chromate is

handled or stored.[3] Wash hands thoroughly after handling and before leaving the work

area.[3]

Clothing: Promptly change out of any clothing that becomes contaminated.[3] Do not take

contaminated work clothes home.[6]

Storage
Container: Store strontium chromate in a tightly closed, properly labeled container.[7]

Location: Keep the container in a cool, dry, and well-ventilated place.[4] It should be stored in

a locked cabinet or room, separate from incompatible materials and food or feedstuffs.[1][4]

Disposal Plan: Managing Strontium Chromate Waste
Strontium chromate and any materials contaminated with it are considered hazardous waste

and must be disposed of accordingly.[2]

Waste Collection
Spills: For small spills, use appropriate tools to carefully place the solid material into a

sealed, labeled waste container.[4] For larger spills, evacuate the area and only allow trained

personnel with appropriate PPE to clean it up.[3] The spilled material should be shoveled into

a convenient waste disposal container.[4]
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Contaminated Materials: All disposable PPE (gloves, lab coats, etc.) and any other materials

that have come into contact with strontium chromate should be collected in a designated,

sealed hazardous waste container.[8]

Disposal Procedure
Regulatory Compliance: Dispose of all strontium chromate waste in accordance with local,

state, and federal environmental regulations.[3][7] Contact your institution's environmental

health and safety department for specific guidance.

Environmental Protection: Do not release strontium chromate into the environment,

including drains or sewers.[2][7]

Emergency Procedures
In the event of exposure, immediate action is critical.

Inhalation: Move the individual to fresh air and seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[8] Remove

contaminated clothing.[1] If irritation persists, seek medical attention.[8]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-20

minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical

attention.[2]

Ingestion: Rinse the mouth with water.[1] Do not induce vomiting.[4] Seek immediate medical

attention.[4]

Visualizing the Workflow for Safe Handling
The following diagram outlines the critical steps for safely handling strontium chromate from

preparation to disposal.
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1. Preparation 2. Handling

3. Post-Handling 4. Waste Disposal
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Immediate Action

Click to download full resolution via product page

Caption: Workflow for the safe handling of strontium chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1219968#personal-protective-equipment-for-
handling-strontium-chromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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